![molecular formula C11H17N3O3S B2499267 Methyl (4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)carbamate CAS No. 953200-23-2](/img/structure/B2499267.png)
Methyl (4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl (4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)carbamate” is a chemical compound. It is related to a series of substituted benzo[d]thiazol-2-ylcarbamates that have been synthesized and evaluated for anticonvulsant activity .
Synthesis Analysis
The synthesis of related compounds, substituted benzo[d]thiazol-2-ylcarbamates, has been described in the literature . The structures of the synthesized compounds were confirmed based on their physical and spectral data .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds, substituted benzo[d]thiazol-2-ylcarbamates, have been described .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, tert-Butyl (4-(hydroxymethyl)thiazol-2-yl)carbamate, have been reported .Scientific Research Applications
Antimicrobial Potential
Methyl (4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)carbamate has been investigated for its antimicrobial properties. In a study by Kumar et al., a series of thiazolidine-2,4-dione derivatives, including this compound, were synthesized and evaluated . The results indicated moderate to promising activity against selected microbial strains. Specifically:
Drug-Likeness (In-Silico ADME Studies)
To assess drug-likeness, in-silico ADME (absorption, distribution, metabolism, and excretion) parameters were studied. Fortunately, all the compounds, including Methyl (4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)carbamate, were found to be drug-like. This bodes well for their potential as therapeutic agents.
Mechanism of Action
Target of Action
Compounds containing a thiazole ring, a key component of this compound, are known to interact with various biochemical pathways and enzymes, or stimulate/block receptors in biological systems .
Mode of Action
It is known that molecules containing a thiazole ring can behave unpredictably when they enter physiological systems, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .
Biochemical Pathways
Thiazole-containing compounds have been found to impact a variety of biochemical pathways .
Pharmacokinetics
A related compound, 2-(methylamino)-n-(4-methyl-1,3-thiazol-2-yl)-5-[(4-methyl-4h-1,2,4-triazol-3-yl)sulfanyl]benzamide, has been reported to have good intestinal absorption and blood-brain barrier permeability .
Result of Action
Thiazole-containing compounds have been found to have various effects, including antibacterial activity .
properties
IUPAC Name |
methyl N-[4-[2-(butylamino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3S/c1-3-4-5-12-9(15)6-8-7-18-10(13-8)14-11(16)17-2/h7H,3-6H2,1-2H3,(H,12,15)(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGEGRYKGCRGUPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CC1=CSC(=N1)NC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.